[4-(5,6-Dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethyl)morpholin-2-yl]-piperidin-1-ylmethanone

• IUPAC Name: [4-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-ylmethyl)morpholin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C17H25N3O2S/c21-17(20-7-2-1-3-8-20)14-11-19(9-10-22-14)12-16-18-13-5-4-6-15(13)23-16/h14H,1-12H2
• InChI Key: FSGARGYHOQBWFW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2CN(CCO2)CC3=NC4=C(S3)CCC4
• Molecular Formula: C17H25N3O2S
• Molecular Weight: 335.5 g/mol

Description

The compound appears to contain several functional groups, including a cyclopenta[d][1,3]thiazole ring, a morpholine ring, and a piperidine ring. These types of structures are often found in biologically active compounds, including pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups (like the amide) could make the compound more soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Without more information, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Without more information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions for this compound would likely depend on its observed biological activity. If it shows promising activity in initial tests, it could be further optimized and studied in more detail.